Cas no 359804-14-1 (2-(1-methylcyclohexyl)-2-oxoacetic acid)

• Product Name: 2-(1-methylcyclohexyl)-2-oxoacetic acid
• CAS No: 359804-14-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6110055
• PubChem ID: 124705301
• Update Time: 2025-05-21

2-(1-methylcyclohexyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclohexyl)-2-oxoacetic acid
• Cyclohexaneacetic acid, 1-methyl-α-oxo-
• 359804-14-1
• EN300-1842992

• Inchi： 1S/C9H14O3/c1-9(7(10)8(11)12)5-3-2-4-6-9/h2-6H2,1H3,(H,11,12)
• InChI Key： DPWCKJHQUXVZLF-UHFFFAOYSA-N
• SMILES： C1(C)(C(=O)C(O)=O)CCCCC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 253.3±7.0 °C(Predicted)
• pka: 2.54±0.54(Predicted)

Additional information on 2-(1-methylcyclohexyl)-2-oxoacetic acid

2-(1-Methylcyclohexyl)-2-Oxoacetic Acid: A Comprehensive Overview

2-(1-Methylcyclohexyl)-2-Oxoacetic Acid, also known by its CAS number 359804-14-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure featuring a cyclohexane ring substituted with a methyl group and an oxoacetic acid moiety, has garnered attention due to its potential applications in drug development and as a precursor for advanced materials. Recent studies have shed light on its synthesis, properties, and potential uses, making it a topic of ongoing research.

The molecular structure of 2-(1-Methylcyclohexyl)-2-Oxoacetic Acid is characterized by a six-membered cyclohexane ring with a methyl substituent at the 1-position. The oxoacetic acid group is attached at the 2-position, introducing a ketone functionality adjacent to a carboxylic acid group. This arrangement imparts the compound with both acidic and ketonic properties, which are crucial for its reactivity and potential applications. The compound's molecular formula is C₁₀H₁₆O₃, with a molecular weight of approximately 188.23 g/mol.

Recent research has focused on the synthesis of 2-(1-Methylcyclohexyl)-2-Oxoacetic Acid, exploring various routes to optimize yield and purity. One notable approach involves the oxidation of 2-(1-methylcyclohexyl)ethanol using oxidizing agents such as Jones reagent or Dess-Martin periodinane. This method has been shown to provide high yields of the desired product under controlled conditions. Additionally, alternative strategies involving enzymatic oxidation or microwave-assisted synthesis have been investigated, offering promising results for scalable production.

The physical properties of 359804-14-1 are essential for understanding its behavior in different environments. The compound is typically a white crystalline solid with a melting point of around 155°C and a boiling point of approximately 300°C under standard pressure. Its solubility in common solvents such as water, ethanol, and dichloromethane has been determined, with notable solubility in polar solvents due to the presence of the carboxylic acid group.

In terms of chemical reactivity, 2-(1-Methylcyclohexyl)-2-Oxoacetic Acid exhibits versatile behavior due to its functional groups. The ketone group can undergo nucleophilic additions, while the carboxylic acid group can participate in esterification or amidation reactions. These reactions have been exploited in the development of derivatives with enhanced biological activity or tailored physical properties.

The biological activity of 359804-14-1 has been a focal point of recent studies. Investigations into its potential as an anti-inflammatory agent have revealed promising results, with in vitro assays demonstrating moderate inhibitory effects on pro-inflammatory cytokines. Furthermore, preliminary studies on its antioxidant properties suggest that it may serve as a protective agent against oxidative stress-induced damage in cellular models.

In the realm of materials science, 2-(1-Methylcyclohexyl)-2-Oxoacetic Acid has been explored as a precursor for polymeric materials with tailored mechanical and thermal properties. Its ability to form cross-linked networks through condensation reactions has led to applications in the development of biocompatible polymers for tissue engineering and drug delivery systems.

The environmental impact and safety profile of CAS No 359804-14-1 have also been assessed. Studies indicate that it is not inherently hazardous under normal handling conditions but should be stored in accordance with standard laboratory practices to minimize exposure risks.

In conclusion, 2-(1-Methylcyclohexyl)-2-Oxoacetic Acid (CAS No 359804-14-1) stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis, properties, and potential uses, positioning it as an important molecule in contemporary chemical research.